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Boc-Asp(Ofm)-OH in Peptide Synthesis

Boc-Asp(Ofm)-OH is a protected aspartic acid derivative used in Solid-Phase Peptide Synthesis (SPPS),

specifically with the acid-labile tert-butyloxycarbonyl (Boc) protecting group strategy [1].

Role of the Ofm Group: The 9-fluorenylmethyl (Ofm) group protects the side-chain carboxylic acid of

aspartic acid. It is semi-permanent, meaning it remains stable during the repetitive acidic deprotection
steps that remove the temporary Boc group from the N-terminus during chain assembly. The Ofm

group is typically removed later with stronger acids after the peptide chain is fully synthesized [1].
Key Characteristics: The table below summarizes the basic chemical properties of Boc-Asp(Ofm)-

OH.

Property Description

CAS Number 117014-32-1 [2] [3]

Molecular Formula C₂₃H₂₅NO₆ [2] [3]

Molecular Weight 411.5 g/mol [2] [3]

Appearance Off-white to white powder [3]

Purity ≥ 98% [3]
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Property Description

Storage Desiccate at -20°C or 2-8°C, away from light [2] [3]

Experimental Protocol and Workflow

One research paper details an "acid-modulated" SPPS protocol using Boc chemistry on controlled pore glass

(CPG) and flat silica surfaces, which included Boc-Asp(Ofm)-OH as one of the building blocks [1]. The

workflow can be summarized as follows:

Start: Solid Support
(CPG bead or SiO₂ surface)

functionalized with linker

1. N-terminal Deprotection
Reagent: 4M HCl/Dioxane or 50% TFA/DCM

Time: 25-30 min

2. Amino Acid Coupling
Reagent: Boc-AA-OH, HBTU, DIPEA in DMF

Time: As required per cycle

3. Washing
Solvents: DMF, DCM Peptide chain complete?

No

4. Global Deprotection & Cleavage
Cleaves peptide from solid support

and removes semi-permanent side-chain
protecting groups (e.g., Ofm)

Yes

5. Analysis & Monitoring
Technique: HPLC-MS

Click to download full resolution via product page

Key Steps Explained [1]:

Deprotection: The temporary Boc group is removed from the N-terminus using 4M HCl in dioxane or
50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) for 25-30 minutes to achieve complete
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deprotection.

Coupling: The next Boc-protected amino acid (e.g., Boc-Asp(Ofm)-OH) is coupled using HBTU and
DIPEA in DMF.

Repetition: Steps 1 and 2 are repeated to build the peptide chain.
Final Cleavage and Deprotection: After chain assembly, the peptide is cleaved from the solid

support, and the semi-permanent side-chain protecting groups (including Ofm) are simultaneously
removed using a strong acid like hydrogen fluoride (HF) or TFA cocktails.

Monitoring: The crude product is analyzed by HPLC-MS to confirm the identity of the target peptide
and assess the purity of the synthesis.

HPLC-MS as a Monitoring Tool

HPLC-MS is a powerful technique for monitoring peptide synthesis because it combines the separation

power of High-Performance Liquid Chromatography (HPLC) with the mass analysis capabilities of Mass

Spectrometry (MS) [4].

HPLC separates the components of the crude peptide mixture based on their physicochemical

properties.
MS then identifies the separated components by determining their molecular mass, allowing you to

confirm whether the synthesized peptide has the correct mass [4].

Limitations of Available Data

While the provided information outlines the use of Boc-Asp(Ofm)-OH, a direct performance comparison

with other protecting groups is not possible based on the search results.

The research paper [1] validates the overall acid-labile synthesis strategy but does not provide

specific quantitative data (e.g., yields, purity metrics) for peptides built with Boc-Asp(Ofm)-OH versus
peptides built with, for example, Boc-Asp(OtBu)-OH (which uses a tert-butyl ester) or protected

forms used in Fmoc-based strategies.
Therefore, creating a structured performance comparison table with supporting experimental data is

not feasible at this time.

How to Proceed with Your Comparison
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To build a comprehensive comparison guide, you may need to consult more specialized sources. Here are a

few suggestions:

Search Scientific Databases: A focused search on databases like PubMed or SciFinder for terms
like "Boc-Asp(Ofm)-OH vs Asp(OtBu) coupling efficiency" or "comparing side-chain protection

aspartic acid SPPS" may yield primary research articles with head-to-head data.
Review Peptide Chemistry Literature: Standard reference texts and comprehensive reviews on

SPPS often discuss the relative advantages and disadvantages of different protecting groups,
including their stability and cleavage profiles.

Technical Notes from Suppliers: Manufacturers of amino acid derivatives (like Bachem or
Novabiochem) sometimes provide technical data sheets and application notes that contain purity and

performance information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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